Cas no 2958-72-7 (pentacyclo[5.4.0.02,?.03,1?.0?,?]undecane-8,11-dione)

• Product Name: pentacyclo[5.4.0.02,?.03,1?.0?,?]undecane-8,11-dione
• CAS No: 2958-72-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 266000
• PubChem ID: 24858740
• Update Time: 2025-04-19

pentacyclo[5.4.0.02,?.03,1?.0?,?]undecane-8,11-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Ethanylylidene-1H-cyclobuta[cd]pentalene-5,7(1aH)-dione,hexahydro-
• pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8,11-dione
• Cookson's diketone
• Cookson's dione
• ghl.PD_Mitscher_leg0.66
• Pentacyclo[5.4.0.02,6.03,10.05,9]undecane-8,11-dione
• pentacyclo[5.4.0.02,?.03,1?.0?,?]undecane-8,11-dione
• NSC122569
• EN300-51293
• pentacyclo[5.4.0.02, 6.03, 10.05, 9]undecane-8, 11-dione
• 2958-72-7
• Pentacyclo[5.4.0(2,6).0(3,10).0(5,9)]Undecane-8,11-Dione
• pentacyclo[5.4.0.0?,?.0?,??.0?,?]undecane-8,11-dione
• Pentacyclo(5.4.0.02,6.03,10.05,9)undecan-8,11-dione
• Pentacyclo[5.4.0.0(2,6).0(3,10).0(5,9)]undecane-8,11-dione
• WTUFOKOJVXNYTJ-UHFFFAOYSA-N
• NSC 122569
• Pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8,11-dione
• DTXSID30952063
• NSC-122569
• 1,2,4-Ethanylylidene-1H-cyclobuta[cd]pentalene-5,7(1aH)-dione, hexahydro-
• Octahydro-5H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalene-5,7-dione
• CHEMBL1830329
• G63012

• MDL： MFCD00213400
• Inchi： 1S/C11H10O2/c12-10-6-2-1-3-5-4(2)8(10)9(5)11(13)7(3)6/h2-9H,1H2
• InChI Key： WTUFOKOJVXNYTJ-UHFFFAOYSA-N
• SMILES： O=C1C2C3C(C4C1C1C2CC3C14)=O

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: solid
• Density: 1.0844 (rough estimate)
• Melting Point: 240-242 °C (lit.)
• Boiling Point: 265.17°C (rough estimate)
• Flash Point: 128.7±22.9 °C
• Refractive Index: 1.5250 (estimate)
• PSA: 34.14000
• LogP: 0.51230
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Solubility: Not determined

pentacyclo[5.4.0.02,?.03,1?.0?,?]undecane-8,11-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids